Cas no 2034424-68-3 (2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide)

• Product Name: 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• CAS No: 2034424-68-3
• MF: C₁₇H₁₄ClN₃OS
• MW: 343.830561161041
• CID: 5936873
• PubChem ID: 121023513
• Update Time: 2025-06-08

2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide
• 2-(2-chlorophenyl)-N-{[3-(thiophen-2-yl)pyrazin-2-yl]methyl}acetamide
• F6574-1606
• AKOS026705636
• 2-(2-chlorophenyl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide
• 2034424-68-3
• 2-(2-chlorophenyl)-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide

• Inchi： 1S/C17H14ClN3OS/c18-13-5-2-1-4-12(13)10-16(22)21-11-14-17(20-8-7-19-14)15-6-3-9-23-15/h1-9H,10-11H2,(H,21,22)
• InChI Key： SDTWIVUQEDSEFF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(NCC1C(C2=CC=CS2)=NC=CN=1)=O

Computed Properties

• Exact Mass: 343.0546109g/mol
• Monoisotopic Mass: 343.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.1Ų

Additional information on 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide

Introduction to 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide (CAS No. 2034424-68-3)

2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide, identified by the CAS number 2034424-68-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a chlorophenyl group, a thiophene ring, and a pyrazine moiety linked through an amide bond. The intricate arrangement of these functional groups imparts distinct chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide consists of several key pharmacophoric elements. The chlorophenyl group is known for its ability to modulate electronic properties and interact with biological targets, while the thiophene ring contributes to the molecule's aromaticity and potential for hydrogen bonding. The pyrazine moiety, on the other hand, is frequently incorporated into drug candidates due to its role in stabilizing bioactive conformations and enhancing binding affinity. The presence of an amide linkage not only connects these diverse units but also introduces a polar region that can interact with biological receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring multiple heterocyclic systems. The combination of a chlorophenyl, thiophene, and pyrazine scaffold in 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide positions it as a promising candidate for further investigation. Researchers have been particularly intrigued by its potential to interact with enzymes and receptors involved in various disease pathways, including inflammation, cancer, and neurological disorders.

One of the most compelling aspects of this compound is its structural versatility, which allows for modifications that can fine-tune its biological activity. The chlorophenyl group, for instance, can be oxidized or reduced to alter its electronic properties, while the thiophene ring can undergo functionalization to introduce additional binding sites. These features make 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide an attractive scaffold for structure-based drug design.

Recent studies have begun to uncover the mechanistic insights into how this compound interacts with biological targets. Preliminary experiments suggest that it may exert its effects by inhibiting specific enzymes or modulating receptor activity. For example, the pyrazine moiety has been shown to bind tightly to certain enzyme active sites, while the amide group can form hydrogen bonds with polar residues on protein surfaces. These interactions are critical for determining the compound's efficacy and selectivity.

The synthesis of 2-(2-chlorophenyl)-N-{3-(thiophen-2-yl)pyrazin-2-ylmethyl}acetamide presents both challenges and opportunities for chemists. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These methodologies not only enhance the synthetic route but also open doors for further derivatization and optimization.

In terms of biological evaluation, CAS No. 2034424-68-3 has shown promise in initial screening assays. Its ability to modulate key biological pathways has led researchers to investigate its potential as a lead compound for drug development. While more extensive studies are needed to fully understand its therapeutic profile, preliminary data suggest that it may possess anti-inflammatory, anticancer, or neuroprotective properties. These findings have sparked interest among pharmaceutical companies looking for novel compounds with untapped therapeutic potential.

The development of new drugs is often hampered by issues such as poor solubility, low bioavailability, or off-target effects. However, the unique structural features of strong>cas no2034442687 offer opportunities to address these challenges through medicinal chemistry interventions. By strategically modifying certain functional groups or introducing new ones, chemists can enhance the compound's pharmacokinetic properties while maintaining or improving its biological activity.

The future direction of research on this compound will likely focus on expanding its chemical space through library design and high-throughput screening techniques. By generating analogs with varying substituents on the chlorophenyl、thiophene、and pyrazine moieties， researchers aim to identify derivatives with enhanced potency、selectivity，and pharmacokinetic profiles。 Additionally， computational modeling will play an increasingly important role in predicting how these modifications will affect the compound's behavior， thereby accelerating the drug discovery process。

In conclusion，cas no2034442687 represents a significant advancement in pharmaceutical chemistry， offering a unique blend of structural complexity and biological promise。 Its multifaceted pharmacological potential makes it a valuable asset in ongoing efforts to develop novel therapeutics。 As research continues， we can expect further insights into its mechanisms of action， along with innovative strategies for optimizing its therapeutic applications。